WHI-P131

• CAS No.: 202475-60-3
• Product Name: WHI-P131
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol
• IUPAC Name: 4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol
• Standard InChI: InChI=1S/C16H15N3O3/c1-21-14-7-12-13(8-15(14)22-2)17-9-18-16(12)19-10-3-5-11(20)6-4-10/h3-9,20H,1-2H3,(H,17,18,19)
• Standard InChIKey: HOZUXBLMYUPGPZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)O)OC
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)O)OC
• Appearance: White to off-white crystalline powder.
• Description: WHI-P131, also known as Janex 1, is a potent and selective Janus kinase 3 inhibitor with an IC50 value of 78 µM. WHI-P131 inhibits human glioblastoma cell adhesion and invasion. WHI-P131 prevents graft-versus-host disease but spares the graft-versus-leukemia function of the bone marrow allografts in a murine bone marrow transplantation model.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline; JANEX-1; WHI P131; WHI-P131
• Reference: 1: Uckun FM, Dibirdik I, Qazi S. Prevention of UVB-induced skin inflammation, genotoxicity, and photocarcinogenesis in mice by WHI-P131, a dual-function inhibitor of Janus kinase 3 and EGF receptor kinase. Arzneimittelforschung. 2010;60(4):218-25. doi: 10.1055/s-0031-1296276. PubMed PMID: 20486473.; 2: Mitiushova EV, Aksenov ND, Marakhova II. [Specific function of STAT5 in regulation of proliferation of chronic leukemia K562 cells: inhibitory effect of WHI-P131]. Tsitologiia. 2010;52(2):184-90. Russian. PubMed PMID: 20352702.; 3: Linwong W, Hirasawa N, Aoyama S, Hamada H, Saito T, Ohuchi K. Inhibition of the antigen-induced activation of rodent mast cells by putative Janus kinase 3 inhibitors WHI-P131 and WHI-P154 in a Janus kinase 3-independent manner. Br J Pharmacol. 2005 Jul;145(6):818-28. PubMed PMID: 15852029; PubMed Central PMCID: PMC1576194.; 4: Uckun FM, Roers BA, Waurzyniak B, Liu XP, Cetkovic-Cvrlje M. Janus kinase 3 inhibitor WHI-P131/JANEX-1 prevents graft-versus-host disease but spares the graft-versus-leukemia function of the bone marrow allografts in a murine bone marrow transplantation model. Blood. 2002 Jun 1;99(11):4192-9. PubMed PMID: 12010825.; 5: Malavija R, Chen CL, Liu XP, Uckun FM. In vivo pharmacokinetics and anti-anaphylactic activity of the novel mast cell inhibitor 4-(4'-hydroxylphenyl)-amino-6,7-dimethoxyquinazoline (WHI-P131). Am J Ther. 2001 Jan-Feb;8(1):35-9. PubMed PMID: 11304656.; 6: Uckun FM, Ek O, Liu XP, Chen CL. In vivo toxicity and pharmacokinetic features of the janus kinase 3 inhibitor WHI-P131 [4-(4'hydroxyphenyl)-amino-6,7- dimethoxyquinazoline. Clin Cancer Res. 1999 Oct;5(10):2954-62. PubMed PMID: 10537365.; 7: Chen CL, Malaviya R, Chen H, Liu XP, Uckun FM. Quantitative high-performance liquid chromatographic method for pharmacokinetic studies of the potent mast cell inhibitor 4-(4'-hydroxyphenyl)amino-6,7-dimethoxyquinazoline (WHI-P131). J Chromatogr B Biomed Sci Appl. 1999 Apr 30;727(1-2):205-12. PubMed PMID: 10360439.; 8: Narla RK, Liu XP, Klis D, Uckun FM. Inhibition of human glioblastoma cell adhesion and invasion by 4-(4'-hydroxylphenyl)-amino-6,7-dimethoxyquinazoline (WHI-P131) and 4-(3'-bromo-4'-hydroxylphenyl)-amino-6,7-dimethoxyquinazoline (WHI-P154). Clin Cancer Res. 1998 Oct;4(10):2463-71. PubMed PMID: 9796979.
• PubChem Compound: 3794
• Last Modified: Nov 11 2021